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Compound of Interest

Diphenyl(vinyl)sulfonium
Compound Name:
trifluoromethanesulfonate

Cat. No.: B1354423

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate, also known as diphenylvinylsulfonium
triflate, is a highly versatile and reactive reagent in modern organic synthesis. Its primary utility
lies in its function as a Michael acceptor, enabling a variety of annulation and cyclization
reactions for the construction of diverse heterocyclic and carbocyclic frameworks. This
technical guide provides a comprehensive overview of its chemical properties, detailed
synthesis protocols, and key applications, with a focus on quantitative data and experimental
methodologies. The information presented is intended to serve as a valuable resource for
researchers in synthetic chemistry and drug development.

Chemical Properties and Structure

Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate is a sulfonium salt characterized by a
vinyl group and two phenyl groups attached to a positively charged sulfur atom, with a
trifluoromethanesulfonate (triflate) anion.
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Property Value

ethenyl(diphenyl)sulfanium;trifluoromethanesulf
IUPAC Name

onate

Diphenylvinylsulfonium triflate, Vinyl diphenyl

Synonyms
ynony sulfonium triflate
CAS Number 247129-88-0
Molecular Formula Ci1s5H13F303S:2
Molecular Weight 362.39 g/mol
Light-yellow to light brown oil, liquid, solid, or
Appearance o
semi-solid
Synthesis

The most common and practical synthesis of ethenyl(diphenyl)sulfanium
trifluoromethanesulfonate is a two-step process starting from 2-bromoethanol, as developed by
Aggarwal and colleagues. An alternative approach involves the in situ generation from its
stable precursor, (2-bromoethyl)diphenylsulfonium triflate.

Two-Step Synthesis from 2-Bromoethanol

The synthesis involves the preparation of 2-bromoethyl trifluoromethanesulfonate followed by
reaction with diphenyl sulfide and subsequent elimination.

Step 1: Synthesis of (2-Bromoethyl)diphenylsulfonium Triflate

The precursor, (2-bromoethyl)diphenylsulfonium triflate, is synthesized by the reaction of 2-
bromoethyl trifluoromethanesulfonate with diphenyl sulfide. This reaction proceeds via an SN2
mechanism where the sulfur atom of diphenyl sulfide displaces the triflate group.

Experimental Protocol:
o Reactants: 2-bromoethyl trifluoromethanesulfonate and diphenyl sulfide.

e Solvent: Toluene.
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» Conditions: The reaction is typically carried out under an inert atmosphere (e.g., nitrogen or
argon) at reflux temperature.

e Product: The product, (2-bromoethyl)diphenylsulfonium triflate, is a crystalline solid and is
often obtained in high yield.

Step 2: Synthesis of Ethenyl(diphenyl)sulfanium Trifluoromethanesulfonate

The vinyl sulfonium salt is then generated by an elimination reaction from the bromoethyl
precursor.

Experimental Protocol:

Reactant: (2-bromoethyl)diphenylsulfonium triflate.

e Base: Potassium bicarbonate.

e Solvent: A mixture of tetrahydrofuran (THF) and water.
« Conditions: The reaction is stirred at room temperature.

e Product: Ethenyl(diphenyl)sulfanium trifluoromethanesulfonate is obtained as a light-yellow
oil in excellent yield.

Synthesis Workflow
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Synthesis of Ethenyl(diphenyl)sulfanium Trifluoromethanesulfonate

2-Bromoethanol Triflic_Anhydride

Esterification

2-Bromoethyl_Triflate Diphenyl_Sulfide

SN2 Reaction

(2-Bromoethyl)diphenylsulfonium

Triflate Potassium Bicarbonate

Hlimination

Ethenyl(diphenyl)sulfanium
Trifluoromethanesulfonate
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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